Cas no 100333-40-2 (2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI))

• Product Name: 2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI)
• CAS No: 100333-40-2
• MF: C₇H₆N₂S₂
• MW: 182.265938282013
• CID: 226088
• PubChem ID: 3063270
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-2-SIV-5-methanethiol(9CI)
• 8λ⁴-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen-4-ylmethanethiol
• DTXSID10143174
• 100333-40-2
• 2,1,3-Benzothia(S(sup IV))diazole-5-methanethiol

• Inchi： 1S/C7H6N2S2/c10-4-5-1-2-6-7(3-5)9-11-8-6/h1-3,10H,4H2
• InChI Key： UKWBUIXEVGOXBT-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(CS)=CC2=N1

Computed Properties

• Exact Mass: 181.99738
• Monoisotopic Mass: 181.99724055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles